Tert-butyl 4-(3-(3-bromophenoxy)propyl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-[3-(3-bromophenoxy)propyl]piperazine-1-carboxylate
• InChI: InChI=1S/C18H27BrN2O3/c1-18(2,3)24-17(22)21-11-9-20(10-12-21)8-5-13-23-16-7-4-6-15(19)14-16/h4,6-7,14H,5,8-13H2,1-3H3
• InChI Key: BJTRHXIZMLHKFU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)CCCOC2=CC(=CC=C2)Br
• Molecular Formula: C18H27BrN2O3
• Molecular Weight: 399.3 g/mol

Description

Synthesis Analysis

While specific synthesis methods for Tert-butyl 4-(3-(3-bromophenoxy)propyl)piperazine-1-carboxylate were not found, similar compounds have been synthesized and characterized. For instance, two derivatives of N-Boc piperazine, an ester derivative, i.e., tert-butyl 4- (2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate (1), and a hydrazide derivative tert-butyl 4- (2-hydrazino-2-oxoethyl)piperazine-1-carboxylate (2) were synthesized and characterized by FT-IR, 1 H & 13 C NMR and LCMS spectroscopic studies.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not fully detailed in the search results. The molecular formula is C18H27BrN2O3 and the molecular weight is 399.32.

Scientific Research Applications

• Chemical Synthesis and Characterization :

  • The synthesis of derivatives of tert-butyl 4-(3-(3-bromophenoxy)propyl)piperazine-1-carboxylate involves complex condensation reactions. For example, one study synthesized a compound by a condensation reaction between carbamimide and 3-fluorobenzoic acid, characterized by LCMS, 1H NMR, 13C NMR, IR, and CHN elemental analysis, and confirmed by single crystal XRD data (Sanjeevarayappa et al., 2015).
  • Another study focused on the crystal structure of a sterically congested piperazine derivative, revealing its pharmacological potential due to its novel chemistry with a synthetically useful second nitrogen atom (Gumireddy et al., 2021).
  • Furthermore, the crystal and molecular structure of another derivative was reported, highlighting typical bond lengths and angles for this piperazine-carboxylate, signifying the detailed structural analysis these compounds undergo (Mamat et al., 2012).

• Biological Evaluation :

  • Beyond synthesis, some derivatives have been screened for in vitro antibacterial and anthelmintic activity, although results showed poor antibacterial and moderate anthelmintic activity (Sanjeevarayappa et al., 2015).
  • Another derivative demonstrated potential as an organic intermediate, with structural analysis conducted through FT-IR, NMR spectroscopy, MS, and X-ray diffraction, along with density functional theory calculations to confirm stability and molecular conformations (Yang et al., 2021).

• Application in Material Science :

  • One interesting application area is in material science, where a derivative showed significant anticorrosive behavior for carbon steel in a corrosive medium, with investigations covering electrochemical, quantum chemical, and surface characterization studies (Praveen et al., 2021).

Safety and Hazards

The compound is harmful by inhalation, in contact with skin, and if swallowed. Personal protective equipment should be worn, and adequate ventilation should be ensured. It should not get in eyes, on skin, or on clothing. Ingestion and inhalation should be avoided.